Cas no 23029-21-2 (1-Propanamine,3-(1,1,3,3,3-pentamethyl-1-disiloxanyl)-)

• Product Name: 1-Propanamine,3-(1,1,3,3,3-pentamethyl-1-disiloxanyl)-
• CAS No: 23029-21-2
• MF: C₈H₂₃NOSi₂
• MW: 205.44532418251
• CID: 264780
• PubChem ID: 13827670
• Update Time: 2025-06-10

1-Propanamine,3-(1,1,3,3,3-pentamethyl-1-disiloxanyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3-(1,1,3,3,3-pentamethyl-1-disiloxanyl)-
• 3-AMINOPROPYLPENTAMETHYLDISILOXANE
• (3-Amino-propyl)-pentamethyl-disiloxan
• (3-Aminopropyl)pentamethyldisiloxane
• 1-Propanamine, 3-(pentamethyldisiloxanyl)-
• 1-Propanamine,3-(pentamethyldisiloxanyl)- (9CI)
• 3-Oxa-2,4-disilaheptan-7-amine,2,2,4,4-tetramethyl- (8CI)
• AG-E-66718
• AGN-PC-00O5H8
• CTK4F0726
• TSL 9305
• DTXSID30550624
• 1-Propanamine, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl)-
• 3-(Pentamethyldisiloxanyl)propan-1-amine
• aminopropyl (pentamethyl)disiloxane
• SCHEMBL360237
• (3-aminopropyl)dimethyl[(trimethylsilyl)oxy]silane
• 23029-21-2
• 3-[dimethyl(trimethylsilyloxy)silyl]propan-1-amine

• MDL： MFCD01320927
• Inchi： 1S/C8H23NOSi2/c1-11(2,3)10-12(4,5)8-6-7-9/h6-9H2,1-5H3
• InChI Key： QWFSPEQGWSIPLB-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CCCN)O[Si](C)(C)C

Computed Properties

• Exact Mass: 205.13189
• Monoisotopic Mass: 205.13181743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.848
• Boiling Point: 181.6°C at 760 mmHg
• Flash Point: 63.6°C
• Refractive Index: 1.424
• PSA: 35.25
• LogP: 3.09210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes

Additional information on 1-Propanamine,3-(1,1,3,3,3-pentamethyl-1-disiloxanyl)-

Introduction to 1-Propanamine, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl) (CAS No. 23029-21-2)

1-Propanamine, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl) (CAS No. 23029-21-2) is a versatile organic compound with a unique structure that combines an amine functional group with a siloxane moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. The presence of the siloxane group imparts distinct properties to the molecule, making it an interesting subject for both academic research and industrial applications.

The chemical structure of 1-Propanamine, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl) consists of a propylamine chain with a terminal amine group and a siloxane group attached to the third carbon atom. The siloxane group is characterized by its silicon-oxygen backbone and the presence of five methyl groups. This combination of functional groups provides the compound with unique physical and chemical properties that are not commonly found in simpler organic molecules.

In terms of physical properties, 1-Propanamine, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl) is typically a colorless liquid with a low vapor pressure and moderate solubility in organic solvents. Its boiling point is influenced by the bulky siloxane group, which increases the molecular weight and reduces volatility. The compound is also known for its thermal stability and resistance to hydrolysis under neutral conditions.

The chemical reactivity of 1-Propanamine, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl) is primarily governed by its amine and siloxane functionalities. The amine group can participate in various reactions such as nucleophilic substitution, condensation reactions with carboxylic acids to form amides, and coordination with metal ions to form complexes. The siloxane group can undergo hydrolysis under acidic or basic conditions to form silanols or further condense to form higher molecular weight siloxanes.

In the pharmaceutical industry, 1-Propanamine, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl) has shown promise as a building block for the synthesis of novel drugs and drug delivery systems. Recent studies have explored its use as a ligand in metallo-drugs and as a modifier for improving the solubility and bioavailability of poorly soluble drugs. The siloxane group can enhance the lipophilicity of drug molecules, facilitating their transport across biological membranes.

In materials science, 1-Propanamine, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl) has been utilized in the development of advanced coatings and adhesives. Its ability to form stable films and adhere to various substrates makes it an attractive candidate for applications requiring high durability and resistance to environmental factors such as moisture and UV radiation. Additionally, the compound's low toxicity and environmental compatibility make it suitable for use in eco-friendly formulations.

The synthesis of 1-Propanamine, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl) typically involves several steps. One common approach is to start with 1-propanol and react it with hexamethyldisilazane (HMDS) under appropriate conditions to form the desired product. This reaction sequence involves nucleophilic substitution followed by elimination of ammonia gas. Alternative synthetic routes have also been reported in the literature, including methods that utilize transition metal catalysts to improve yield and selectivity.

The safety profile of 1-Propanamine, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl) has been extensively studied. It is generally considered safe for use in industrial settings when proper handling procedures are followed. However, like many organic compounds with amine functionalities, it can cause skin irritation and should be handled with appropriate personal protective equipment (PPE). Safety data sheets (SDS) are available for detailed information on handling and storage guidelines.

In conclusion, 1-Propanamine,          

In conclusion, 1-Propanamine, 3-(pentamethyl-^--disiloxanyl)) (CAS No. 23029-21-2) is a multifunctional compound with a wide range of potential applications due to its unique chemical structure. Its properties make it suitable for use in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new possibilities for this compound in various fields.